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Executive Summary

NOR116, commercially known as Flamestab® NOR 116, is a monomeric N-alkoxy hindered
amine (NOR HAS) that serves as a highly efficient halogen-free flame retardant and ultraviolet
(UV) light stabilizer for polyolefin-based materials.[1][2][3][4] This technical guide provides a
comprehensive overview of NOR116, including its chemical and physical properties, its primary
applications in polymer science, and its mechanism of action. The document details its
performance characteristics and provides illustrative workflows for its incorporation and
evaluation in polymer systems.

Introduction to NOR116

NOR116 is a triazine derivative with a high molecular weight of 2261 g/mol .[2][3] Its chemical
designation is the reaction products of N,N'ethane-1,2-diylbis (1,3-propanediamine),
cyclohexane, peroxidized 4-butylamino-2,2,6,6-tetramethylpiperidine and 2,4,6-trichloro-1,3,5-
triazine.[5] As a NOR HAS, it offers superior long-term thermal and light stability to polymers.[1]
[2] A key advantage of NOR116 is its low basicity, which results in minimal interaction with
acidic species such as pesticide residues or halogenated products that may be present in the
polymer matrix.[1][2]

Physicochemical Properties of NOR116
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A summary of the key physical and chemical properties of NOR116 is presented in Table 1.
This data is crucial for understanding its behavior during polymer processing and in the final
application.

Property Value Unit Test Condition

Chemical Composition  Triazine derivative[3]

CAS Number 191680-81-6[3]

Molecular Weight 2261[3] g/mol

Physical Form Granules[3]

Appearance Off-white[3]

Melting Point 108 - 123][3] °C

Flash Point > 100][3] °C

Vapor Pressure 0.1]3] MPa At 20°C
Specific Gravity 1.06[3]

Bulk Density 0.28[3] g/ml

Solubility in Water < 40[3] ppb At 20°C

Applications in Polymer Science

The primary application of NOR116 is as a multifunctional additive in polyolefins, particularly
polypropylene (PP) and polyethylene (PE).[1][2] It is highly effective in thin-wall applications
such as fibers, non-wovens, tapes, and films.[1][2]

Key benefits of using NOR116 in polymer formulations include:

o Halogen-Free Flame Retardancy: NOR116 provides excellent flame retardancy at low
concentrations, typically between 0.5% and 1.5%, allowing for the development of
environmentally friendly and safer materials.[1][5]

e UV and Thermal Stability: As a hindered amine light stabilizer, it effectively protects polymers
from degradation caused by exposure to UV radiation and heat, thereby extending the
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service life of the material.[1][2]

o Excellent Polymer Compatibility: Its molecular design ensures good compatibility with the
polyolefin matrix, preventing issues like blooming or exudation.[1][6]

o High Extraction Resistance: Due to its high molecular weight, NOR116 exhibits low volatility
and high resistance to extraction, ensuring its long-term effectiveness.[1][6]

o Preservation of Mechanical Properties: Unlike many traditional flame retardants, NOR116
does not significantly compromise the ductility and other mechanical properties of the host
polymer.[1][2]

o Low Smoke Density and Toxicity: In the event of a fire, materials containing NOR116 exhibit
low smoke density and toxicity.[1]

Mechanism of Action

The dual functionality of NOR116 as a flame retardant and UV stabilizer stems from the unique
chemistry of N-alkoxy hindered amines.

UV Stabilization Mechanism

The UV stabilization mechanism of HALS is a regenerative cycle that involves the scavenging
of free radicals generated during the photo-oxidation of the polymer. The N-alkoxy amine can
be cleaved to form a nitroxyl radical, which is a highly effective radical scavenger.
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Caption: Proposed UV stabilization cycle of NOR116.

Flame Retardant Mechanism

The flame retardant action of NOR116 is believed to involve both gas-phase and condensed-
phase mechanisms. In the gas phase, the release of non-combustible gases can dilute the
flammable volatiles and oxygen. In the condensed phase, it promotes the formation of a stable
char layer that insulates the underlying polymer from heat and oxygen, thus inhibiting further
combustion.[7]
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Caption: Proposed flame retardant mechanism of NOR116.

Experimental Protocols and Performance Data

While specific, detailed experimental protocols for proprietary formulations are not publicly
available, a general workflow for evaluating the performance of NOR116 in a polyolefin matrix

can be outlined.

General Experimental Workflow

The following diagram illustrates a typical workflow for incorporating NOR116 into a polymer

and testing its performance.
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Caption: General workflow for evaluating NOR116 in polymers.

Performance Data

The flame retardant efficacy of NOR116 is demonstrated by its performance in standard
flammability tests. Table 2 summarizes typical results for polypropylene nonwovens containing
1% NOR116.
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Flammability Standard Result

DIN 4102 B2 Pass

UL 94 VTM VTM-2

NFPA 701 Pass

Limiting Oxygen Index (LOI) 24.2%
Conclusion

NOR116 is a versatile and highly effective additive for polyolefins, providing a combination of
halogen-free flame retardancy and excellent UV and thermal stability. Its low required
concentration and minimal impact on the mechanical properties of the host polymer make it a
compelling choice for demanding applications in fibers, films, and nonwovens. The
mechanisms of action, involving both radical scavenging and char promotion, contribute to its
superior performance. For researchers and product developers, NOR116 offers a pathway to
creating safer, more durable, and environmentally considerate polymer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [NOR116: A Technical Guide to its Applications in
Polymer Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143032#norl16-applications-in-polymer-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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